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For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Hydroxydaidzein, a hydroxylated isoflavone primarily found in fermented soy products, has
garnered significant scientific interest due to its diverse biological activities. This technical guide
provides a comprehensive overview of the chemical structure and physical properties of 8-
Hydroxydaidzein. It includes detailed spectral data, experimental protocols for its isolation and
analysis, and a review of its known signaling pathway interactions. This document is intended
to serve as a valuable resource for researchers and professionals in the fields of natural
product chemistry, pharmacology, and drug development.

Chemical Structure

8-Hydroxydaidzein, systematically named 7,8-dihydroxy-3-(4-hydroxyphenyl)chromen-4-one,
is a derivative of the well-known soy isoflavone, daidzein.[1][2] The introduction of a hydroxyl
group at the C-8 position of the chromen-4-one ring significantly influences its physicochemical
and biological properties.
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Identifier Value
7,8-dihydroxy-3-(4-hydroxyphenyl)chromen-4-
IUPAC Name Y y-3-(a-hy ypheny)
one[1][2]
4',7,8-Trihydroxyisoflavone, 7,8,4'-
Synonyms ) i
Trihydroxyisoflavone
CAS Number 75187-63-2
Molecular Formula C15H1005[1]
Molecular Weight 270.24 g/mol
C1=CC(=CC=C1C2=C0C3=C(C2=0)C=CC(=C
SMILES
30)0)0
InChI=1S/C15H1005/c16-9-3-1-8(2-4-9)11-7-
InChl 20-15-10(13(11)18)5-6-12(17)14(15)19/h1-7,16-
17,19H
InChiKey BMZFZTMWBCFKSS-UHFFFAQOYSA-N

Physical and Chemical Properties

8-Hydroxydaidzein is a solid at room temperature and exhibits limited solubility in water. Its

stability is pH-dependent, with noted instability in alkaline solutions.
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Property Value Source
Physical Description Solid

Melting Point 210 °C

Water Solubility 14.2 mg/L

logP 2.1

pKa (strongest acidic) 8.9

Polar Surface Area 87.49 Az

Rotatable Bond Count 1

Unstable in alkaline solutions

Stability (oH > 7)
pHR >

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of 8-
Hydroxydaidzein.

Mass Spectrometry (MS/MS):
e Precursor m/z: 271.0601 [M+H]*
e Major Fragments: 215, 152.9

13C NMR Spectroscopy: While a complete, assigned spectrum from a single source is not
readily available, data from various sources indicate characteristic shifts for the isoflavone core
and the additional hydroxyl group.

(Note: The following is a representative, though not exhaustive, list of expected chemical shifts
based on available data.)
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Carbon Atom Expected Chemical Shift (ppm)
C-2 ~153
C-3 ~123
C-4 ~175
C-4a ~116
C-5 ~115
C-6 ~110
C-7 ~145
C-8 ~130
C-8a ~148
C-1 ~121
Cc-2, C-6' ~130
c-3, C-5 ~115
C-4' ~157

UV-Vis Spectroscopy: Isoflavones typically exhibit two major absorption bands in the UV-Vis
spectrum. For 8-Hydroxydaidzein, these are expected around 260 nm (Band Il) and 330 nm
(Band I).

Infrared (IR) Spectroscopy: Key expected vibrational bands for 8-Hydroxydaidzein include:

O-H stretching: ~3200-3600 cm~1 (broad, due to hydroxyl groups)

C=0 stretching (ketone): ~1620-1640 cm~1

C=C stretching (aromatic): ~1450-1600 cm~1

C-O stretching: ~1000-1300 cm—1
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Experimental Protocols
Isolation of 8-Hydroxydaidzein from Fermented Soy

This protocol outlines a general procedure for the isolation of 8-Hydroxydaidzein from a

fermented soybean source.
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’zrmented Soybean Kj‘

'

(Extraction with Ethyl Acetate)

'

@oncentration under Reduced Pressure)

'

(Silica Gel Column Chromatographa

'

@radient Elution (e.g., Hexane:Ethyl AcetateD

'

(Preparative HPLC)

'

Recrystallization
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(Seed cells in a 96-well plateD

'

Great cells with varying concentrations of 8—Hydroxydaidzeia

'

Gncubate for 24-48 hours)

'

@dd MTT solution to each WeID

'

Gncubate for 2-4 hours)

'

@dd solubilization solution (e.g., DMSOD

'

(Measure absorbance at ~570 nm)

'

@alculate cell viability relative to controD
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Inflammatory Stimulus (e.g., LPS) Inhibition

LPS 8-Hydroxydaidzein

Activates Inhibits

Cytoplasm

hosphorylates

IKB-NF-kB Complex

Releases

DNA

Pro-inflammatory Genes
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Cellular Stress / Growth Factors

Stimulus

Activates

Modulation

MAPKKK

(e.g., ASK1) 8-Hydroxydaidzein

Phosphorylates Modulates

MAPKK
(e.g., MKK3/6)

Phosphorylates

MAPK
(e.g., p38, IJNK)

ctivates

Transcription Factors
(e.g., AP-1)

Target Genes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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